Cas no 13343-46-9 (3-Oxabicyclo[3.1.0]hexane, 6,6-difluoro-)

• Product Name: 3-Oxabicyclo[3.1.0]hexane, 6,6-difluoro-
• CAS No: 13343-46-9
• MF: C₅H₆F₂O
• MW: 120.097348690033
• CID: 1232935
• Update Time: 2024-08-04

3-Oxabicyclo[3.1.0]hexane, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane, 6,6-difluoro-

• Inchi： 1S/C5H6F2O/c6-5(7)3-1-8-2-4(3)5/h3-4H,1-2H2
• InChI Key： MUBWNCMXMYPGMT-UHFFFAOYSA-N
• SMILES： C12C(C1(F)F)COC2

Computed Properties

• Exact Mass: 120.03868
• Monoisotopic Mass: 120.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 106.3±40.0 °C(Predicted)
• PSA: 9.23